Cas no 134615-37-5 (Reveromycin A)
Reveromycin A is a potent macrolide antibiotic with broad-spectrum activity against gram-positive bacteria. It exhibits high efficacy in treating various infections, including respiratory and skin infections. Its unique pharmacokinetic properties contribute to its prolonged half-life and reduced dosing frequency, offering convenience and improved patient compliance. Reveromycin A's selectivity for bacterial targets minimizes the risk of adverse effects, making it a valuable therapeutic option in clinical practice.
Reveromycin A structure
Product Name:Reveromycin A
CAS No:134615-37-5
MF:C36H52O11
MW:660.791492462158
CID:176231
PubChem ID:9939559
Update Time:2025-06-19
Reveromycin A Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]undec-3-yl]ester
- Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1
- Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]und
- Reveromycin A
- DTXSID901037039
- Q58216964
- (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-2-[(1E,3E)-4-carboxy-3-methylbuta-1,3-dienyl]-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
- SMP2_000146
- 134615-37-5
- (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-9-methyl-2-[(1E,3E)-3-methyl-5-oxidanyl-5-oxidanylidene-penta-1,3-dienyl]-3-(4-oxidanyl-4-oxidanylidene-butanoyl)oxy-1,7-dioxaspiro[5.5]undecan-8-yl]-4,8-dimethyl-5-oxidanyl-deca-2,6,8-trienoic acid
- GVU
- Reveromycin A, >=98% (HPLC), solid
- HY-129337
- CS-0104897
- NS00011829
- SCHEMBL15102822
- AKOS040755572
- BDBM50217841
- CHEMBL332724
- CHEBI:212024
- 10-[3-Butyl-2-(4-carboxy-3-methylbuta-1,3-dienyl)-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
- Reveromycin
- G12867
-
- Inchi: 1S/C36H52O11/c1-6-7-19-35(47-34(44)17-16-32(40)41)21-22-36(46-30(35)14-10-25(3)23-33(42)43)20-18-27(5)29(45-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1
- InChI Key: ZESGNAJSBDILTB-OXVOKJAASA-N
- SMILES: O1[C@@H](/C=C/C(=C/C(=O)O)/C)[C@@](CCCC)(CC[C@@]21CC[C@H](C)[C@@H](C/C=C(/C=C/[C@@H]([C@H](/C=C/C(=O)O)C)O)\C)O2)OC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 660.35100
- Monoisotopic Mass: 660.350963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 47
- Rotatable Bond Count: 18
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 177
- XLogP3: 5.9
Experimental Properties
- Density: 1.21
- Boiling Point: 849°Cat760mmHg
- Flash Point: 258.7°C
- Refractive Index: 1.561
- Solubility: DMF: soluble
- PSA: 176.89000
- LogP: 6.13130
Reveromycin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R279910-100µg |
Reveromycin A |
134615-37-5 | 100µg |
150.00 | 2021-07-18 | ||
| TRC | R279910-250µg |
Reveromycin A |
134615-37-5 | 250µg |
305.00 | 2021-07-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67174-1mg |
Reveromycin A |
134615-37-5 | 98% | 1mg |
¥7389.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67174-250ug |
Reveromycin A |
134615-37-5 | 98% | 250ug |
¥3836.00 | 2022-04-26 | |
| TRC | R279910-100μg |
Reveromycin A |
134615-37-5 | 100μg |
$ 155.00 | 2022-06-03 | ||
| TRC | R279910-250μg |
Reveromycin A |
134615-37-5 | 250μg |
$ 315.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R933543-100μg |
Reveromycin A |
134615-37-5 | ≥98% | 100μg |
¥2,700.00 | 2022-09-28 | |
| TRC | R279910-.1mg |
Reveromycin A |
134615-37-5 | 1mg |
$178.00 | 2023-05-17 | ||
| TRC | R279910-.25mg |
Reveromycin A |
134615-37-5 | 25mg |
$362.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202314-100µg |
Reveromycin A, |
134615-37-5 | ≥95% | 100µg |
¥1346.00 | 2023-09-05 |
Reveromycin A Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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